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Compound of Interest

Compound Name: Aluminum sesquichlorohydrate

Cat. No.: B080602

For researchers, scientists, and drug development professionals, ensuring safe handling of all
laboratory chemicals is paramount. This guide provides essential safety and logistical
information for the handling of Aluminum sesquichlorohydrate, including personal protective
equipment (PPE) recommendations, operational procedures, and disposal plans.

Personal Protective Equipment (PPE)

When handling Aluminum sesquichlorohydrate, it is crucial to use appropriate personal
protective equipment to minimize exposure and ensure personal safety. The following table
summarizes the recommended PPE.
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Protection Type Recommended Equipment Details

Should be worn at all times
Eye Protection Chemical splash goggles when handling the substance

to protect against splashes.

Chemically resistant gloves
Hand Protection Protective gloves (e.g., nitrile, neoprene) should

be worn.

A lab coat or other protective
Skin Protection Protective clothing clothing should be worn to

prevent skin contact.

Recommended when

) ) MSHA/NIOSH-approved ventilation is inadequate or
Respiratory Protection ) )
respirator when mist or vapors may be
generated.

Occupational Exposure Limits

While a specific Occupational Exposure Limit (OEL) for Aluminum sesquichlorohydrate has
not been established by major regulatory bodies, it is recommended to adhere to the limits for
related aluminum compounds as a conservative measure.

Time-Weighted Average

Organization Exposure Limit (as Al)
(TWA)

NIOSH REL 2 mg/m3 8-hour TWA[1]

5 mg/m3 (respirable fraction),
OSHA PEL 8-hour TWA[2]
15 mg/m3 (total dust)

NIOSH REL: National Institute for Occupational Safety and Health Recommended Exposure
Limit OSHA PEL: Occupational Safety and Health Administration Permissible Exposure Limit

Safe Handling and Storage Procedures
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Adherence to proper handling and storage protocols is critical for maintaining a safe laboratory
environment.

Handling:

o Ensure adequate ventilation, using local exhaust ventilation if necessary, to control airborne
exposure.

e Avoid contact with skin and eyes by wearing the appropriate PPE.[3]

e Wash hands thoroughly after handling the material, especially before eating, drinking, or
smoking.[3]

e Avoid contact with incompatible materials such as metals (aluminum, zinc, tin), as this may
release hydrogen gas.[4]

Storage:

e Store in a cool, dry, and well-ventilated area.

o Keep containers tightly closed to prevent moisture absorption and contamination.[4]
o Store away from heat, sparks, and open flames.[4]

e Store in compatible containers, such as those made of plastic or with a rubber lining. Avoid
contact with iron, brass, copper, and mild steel.[2]

Spill, Leak, and Disposal Plan

In the event of a spill or leak, immediate and appropriate action is necessary to contain the
material and prevent environmental contamination.

Spill and Leak Response:
e Evacuate unnecessary personnel from the area.

o Wear appropriate PPE, including respiratory protection if necessary.
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o For small spills, absorb with an inert material (e.g., soda ash, lime) and place in a suitable
container for disposal.[2]

o For large spills, dike the area to prevent spreading. Pump the material into a container for
disposal.[5]

e Wash the spill area thoroughly with water.
e Do not allow the material to enter drains or waterways.[1]
Disposal:

» Dispose of waste material in accordance with all applicable federal, state, and local
regulations.[1]

» Do not dispose of the material down the drain or into sewer systems.[3]

o Empty containers should be taken to an approved waste handling site for recycling or
disposal.[1]

Safety and Handling Workflow

The following diagram illustrates the key steps for the safe handling of Aluminum
sesquichlorohydrate from receipt to disposal.
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Wear Appropriate PPE
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Figure 1. A workflow diagram for the safe handling of Aluminum sesquichlorohydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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aluminum-sesquichlorohydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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